![molecular formula C17H22N4O B2358355 2-cyclopentyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)acetamide CAS No. 2034462-67-2](/img/structure/B2358355.png)
2-cyclopentyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-cyclopentyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H22N4O and its molecular weight is 298.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Polysubstituted Pyridines
Research demonstrates that derivatives similar to the mentioned compound have been utilized as starting materials in the synthesis of polysubstituted pyridines. These compounds are prepared through reactions involving acetyl- and cyanoacetamide derivatives, leading to the formation of polysubstituted pyridines and further elaboration into bicyclic and tricyclic systems. Such synthetic routes offer valuable pathways for developing complex heterocyclic compounds with potential applications in drug development and material science (Abu-Shanab et al., 1994).
Facilitating Efficient Synthesis of Heterocyclic Compounds
Another research avenue explores the acylation of heteroaromatic amines to facilitate the efficient synthesis of novel classes of heterocyclic compounds such as 1,2,3-Triazolo[4,5-b]pyridines and Pyrazolo[4,3-b]pyridines. These compounds are synthesized via cyanoacetylation reactions followed by cyclization, highlighting the versatility of acetamide derivatives in constructing heterocyclic frameworks with potential pharmacological activities (Ibrahim et al., 2011).
Antitumor Activity of Novel Derivatives
A significant application of compounds similar to 2-cyclopentyl-N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)acetamide is in the synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives with evaluated antitumor activities. Research indicates that some synthesized derivatives exhibit promising inhibitory effects on different cancer cell lines, showcasing the therapeutic potential of these compounds in oncology (Albratty et al., 2017).
Insecticidal Assessment Against Cotton Leafworm
Further research investigates the insecticidal properties of heterocycles incorporating thiadiazole moieties derived from similar acetamide compounds. These studies assess the potential of newly synthesized compounds as insecticidal agents against pests such as the cotton leafworm, highlighting the compound's applicability in agricultural pest management (Fadda et al., 2017).
Properties
IUPAC Name |
2-cyclopentyl-N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O/c1-21-16(6-7-20-21)15-8-14(10-18-12-15)11-19-17(22)9-13-4-2-3-5-13/h6-8,10,12-13H,2-5,9,11H2,1H3,(H,19,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBACVHBPOZQXEJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C2=CN=CC(=C2)CNC(=O)CC3CCCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.